3-((4-Chlorophenoxy)methyl)azetidine hydrochloride
Overview
Description
“3-((4-Chlorophenoxy)methyl)azetidine hydrochloride” (CAS Number: 954224-17-0) is an organic compound that belongs to the class of azetidine . It has a molecular weight of 234.12 .
Molecular Structure Analysis
The IUPAC name of this compound is “this compound”. The InChI code is "1S/C10H12ClNO.ClH/c11-9-1-3-10(4-2-9)13-7-8-5-12-6-8;/h1-4,8,12H,5-7H2;1H" .Scientific Research Applications
Azetidine Derivatives Synthesis
Research has highlighted the synthesis of various azetidine derivatives, which are significant in the development of pharmaceuticals and materials science. One study details an easy synthesis of 2-aryl-3,3-dichloroazetidines, a class of azaheterocycles obtained through the reduction of corresponding 4-aryl-3,3-dichloro-2-azetidinones. This process involves a ketene-imine [2 + 2] cycloaddition, demonstrating the versatility and reactivity of azetidine derivatives in chemical synthesis (Dejaegher, Mangelinckx, & de Kimpe, 2002).
Domino Aziridine Ring Opening
Another study explores the domino aziridine ring opening combined with a Buchwald–Hartwig type coupling-cyclization, catalyzed by palladium, to synthesize trans-3,4-dihydro-2H-1,4-benzoxazine moieties. This method emphasizes the functionalization of azetidine and its utility in constructing complex molecular architectures with potential applications in medicinal chemistry and drug development (Rao, Karthikeyan, & Sekar, 2012).
Synthesis Routes for Azetidine
Efficient synthetic routes for azetidine starting from 3-amino-1-propanol or 3-halopropylamine hydrohalides have been reported. This involves the preparation of N-trityl- or N-dimethoxy-trityl protected tosyloxy- or halopropylamines, followed by cyclization into N-trityl- or N-dimethoxytritylazetidines. The study showcases the adaptability of azetidine derivatives in synthesizing N-substituted azetidines, further underscoring their importance in chemical synthesis and potential pharmaceutical applications (Huszthy et al., 1993).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 3-((4-Chlorophenoxy)methyl)azetidine hydrochloride are currently unknown
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound is currently unavailable . These properties are crucial for understanding the compound’s bioavailability, or how much of the administered dose is able to reach its target site in the body.
Properties
IUPAC Name |
3-[(4-chlorophenoxy)methyl]azetidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO.ClH/c11-9-1-3-10(4-2-9)13-7-8-5-12-6-8;/h1-4,8,12H,5-7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEWAPSDJTLWSLF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)COC2=CC=C(C=C2)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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